Cas no 6269-17-6 ( )

• Product Name: &nbsp
• CAS No: 6269-17-6
• MF: C₂₂H₃₀ClNO₂
• MW: 375.932105541229
• CID: 957267
• PubChem ID: 54599187
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[2-[6-[2-(4-hydroxyphenyl)ethyl]-1-methylpiperidin-2-yl]ethyl]phenol,hydrochloride
• NSC34616
• NSC-34616
• DS-014760
• 4,4'-[(1-Methylpiperidine-2,6-diyl)di(ethane-2,1-diyl)]diphenol--hydrogen chloride (1/1)
• DTXSID10712667
• 6269-17-6
• 4-[2-[6-[2-(4-hydroxyphenyl)ethyl]-1-methyl-2-piperidyl]ethyl]phenol
•  

• Inchi： 1S/C22H29NO2.ClH/c1-23-19(11-5-17-7-13-21(24)14-8-17)3-2-4-20(23)12-6-18-9-15-22(25)16-10-18;/h7-10,13-16,19-20,24-25H,2-6,11-12H2,1H3;1H
• InChI Key： CMPVHVPCFTYWAI-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)CCC1CCCC(CCC2C=CC(=CC=2)O)N1C

Computed Properties

• Exact Mass: 375.19700
• Monoisotopic Mass: 375.1965069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.70000
• LogP: 5.25600